Thallium, bromodiethyl-

Catalog No.
S12390102
CAS No.
686-71-5
M.F
C4H10BrTl
M. Wt
342.41 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Thallium, bromodiethyl-

CAS Number

686-71-5

Product Name

Thallium, bromodiethyl-

IUPAC Name

bromo(diethyl)thallane

Molecular Formula

C4H10BrTl

Molecular Weight

342.41 g/mol

InChI

InChI=1S/2C2H5.BrH.Tl/c2*1-2;;/h2*1H2,2H3;1H;/q;;;+1/p-1

InChI Key

YGBGFMJHOSVOKL-UHFFFAOYSA-M

Canonical SMILES

CC[Tl](CC)Br

Thallium, bromodiethyl- (chemical formula C2H6BrTl\text{C}_2\text{H}_6\text{BrTl}) is an organo-inorganic compound that features a thallium atom bonded to a bromine atom and two ethyl groups. It is a member of the thallium(I) family, which is characterized by its +1 oxidation state. The compound is recognized for its unique properties and potential applications in various fields, including materials science and medicinal chemistry.

Typical of thallium(I) compounds. These reactions include:

  • Nucleophilic Substitution: The bromine atom can be displaced by nucleophiles, leading to the formation of other thallium(I) derivatives.
  • Oxidation-Reduction Reactions: Thallium(I) can be oxidized to thallium(III) under certain conditions, which may involve the use of oxidizing agents.
  • Coordination Chemistry: The compound can form complexes with various ligands due to the availability of the thallium atom for coordination.

Thallium, bromodiethyl- can be synthesized through several methods:

  • Direct Reaction: The compound can be synthesized by reacting thallium(I) bromide with diethyl ether under controlled conditions.
  • Organometallic Synthesis: Utilizing organometallic chemistry techniques, it may also be produced through the reaction of diethylmercury with thallium(I) halides.
  • Halogen Exchange: Thallium(I) chloride can undergo halogen exchange with sodium bromide in a suitable solvent to yield thallium, bromodiethyl-.

Thallium, bromodiethyl- has potential applications in various fields:

  • Materials Science: It may serve as a precursor for synthesizing other thallium-containing materials or compounds.
  • Organic Synthesis: Its reactivity allows it to be used in organic synthesis as a building block for more complex molecules.
  • Research: The compound is valuable in academic research for studying the properties of thallium compounds and their interactions.

Interaction studies involving thallium, bromodiethyl- focus on its chemical behavior with different ligands and substrates. These studies are crucial for understanding its reactivity patterns and potential applications in coordination chemistry. Research has indicated that the compound can form stable complexes with various organic molecules, which could lead to further insights into its utility in catalysis or material development.

Thallium, bromodiethyl- shares similarities with other thallium(I) compounds. Here are some comparable compounds:

Compound NameChemical FormulaUnique Features
Thallium(I) BromideTlBrUsed in X-ray detectors; significant toxicity
Thallium(I) ChlorideTlClMore soluble than bromide; used in organic synthesis
Thallium(I) AcetateTl(C₂H₃O₂)Soluble in water; used in biological studies
Dimethylthallium BromideC₂H₆BrTlSimilar structure; used in organometallic chemistry

Uniqueness of Thallium, Bromodiethyl-

Thallium, bromodiethyl- is unique due to its specific combination of ethyl groups and bromine attachment. This configuration influences its reactivity and potential applications compared to other thallium(I) compounds. Its relatively lesser-known biological activity and specific synthetic pathways further distinguish it from similar compounds.

Exact Mass

341.97102 g/mol

Monoisotopic Mass

341.97102 g/mol

Heavy Atom Count

6

Dates

Last modified: 08-09-2024

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